2-Methyl-1H-imidazol-1-amine

• IUPAC Name: 2-methylimidazol-1-amine
• InChI: InChI=1S/C4H7N3/c1-4-6-2-3-7(4)5/h2-3H,5H2,1H3
• InChI Key: OUWCEOVUIOPRKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1N
• Molecular Formula: C4H7N3
• DSSTOX Substance ID: DTXSID40601752
• Molecular Weight: 97.12 g/mol
• CAS No.: 51741-29-8

Description

2-Methyl-1H-imidazol-1-amine is a useful research compound. Its molecular formula is C4H7N3 and its molecular weight is 97.12 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Diazotransfer Reagent : Imidazole-1-sulfonyl azide hydrochloride is used for converting primary amines into azides and activated methylene substrates into diazo compounds. This compound serves as an efficient, inexpensive, and shelf-stable diazotransfer reagent (Goddard-Borger & Stick, 2007).

• Synthesis of Abnormal Addition Products : A study shows that secondary amine molecules can undergo serial double nucleophilic addition to the imidazole nucleus, leading to abnormal addition products (Ohta et al., 2000).

• Antimicrobial Agents : Novel imidazo-[1,2-a]pyridine derivatives, which can be synthesized from 2-Methyl-1H-imidazol-1-amine, have shown potential as effective antimicrobial agents against various bacteria and fungi (Desai et al., 2012).

• Synthesis of Optically Active Compounds : New optically active 1H-imidazole 3-oxides with a substituted acetate group have been synthesized, offering avenues for creating new organic compounds (Jasiński et al., 2008).

• Antifungal Properties : N-[(1,1'-biphenyl)-4-ylmethyl]-1H-imidazol-1-amine derivatives exhibit promising antifungal properties and cellular selectivity, suggesting their potential as a new class of antifungal agents (Setzu et al., 2002).

• Regioselective Synthesis : A one-pot, three-component reaction efficiently synthesizes 2-substituted (((α-aryl-(α'-amino))methyl)imidazoles, showing potential for synthesizing compounds with specific substitutions (Mukhopadhyay et al., 2011).

• Pharmaceutical Intermediates : A practical synthetic route has been developed for 1-methyl-4-phenyl-1H-imidazol-2-amine, a pharmaceutical intermediate, achieving a significant total yield (Zhou et al., 2018).

• Electrophilic Amination : The synthesis of primary amines and N-methyl secondary amines by electrophilic amination of Grignard reagents with 2-Imidazolidinone O-Sulfonyloxime is another application (Kitamura et al., 2003).